Cas no 549526-87-6 (2-(4-methoxyphenyl)thiophene-3-carboxylic acid)

• Product Name: 2-(4-methoxyphenyl)thiophene-3-carboxylic acid
• CAS No: 549526-87-6
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 2112169
• PubChem ID: 69979642
• Update Time: 2025-04-21

2-(4-methoxyphenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)thiophene-3-carboxylic acid
• 549526-87-6
• A1-64623
• SCHEMBL7076248
• DA-28124

• Inchi： 1S/C12H10O3S/c1-15-9-4-2-8(3-5-9)11-10(12(13)14)6-7-16-11/h2-7H,1H3,(H,13,14)
• InChI Key： WBCRTXSCEIQBFP-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 234.03506535Da
• Monoisotopic Mass: 234.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų